Cas no 67046-04-2 (4-propylmorpholine 4-oxide)

4-propylmorpholine 4-oxide structure
4-propylmorpholine 4-oxide structure
Product Name:4-propylmorpholine 4-oxide
CAS No:67046-04-2
MF:C7H15NO2
MW:145.199502229691
CID:889393
PubChem ID:324906
Update Time:2025-04-19

4-propylmorpholine 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-propylmorpholine 4-oxide
    • 4-oxido-4-propylmorpholin-4-ium
    • 4-Oxo-4-propyl-1,4lambda~5~-oxazinane
    • NSC-291888
    • SCHEMBL8846932
    • DTXSID30315093
    • NSC291888
    • 67046-04-2
    • Inchi: 1S/C7H15NO2/c1-2-3-8(9)4-6-10-7-5-8/h2-7H2,1H3
    • InChI Key: LHHLBUGXFMVKRO-UHFFFAOYSA-N
    • SMILES: O1CC[N+](CCC)(CC1)[O-]

Computed Properties

  • Exact Mass: 145.11035
  • Monoisotopic Mass: 145.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 32.29
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